Cas no 1021126-61-3 (8-(2H-1,3-benzodioxole-5-carbonyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-(2H-1,3-benzodioxole-5-carbonyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021126-61-3
• MF: C₂₂H₂₀FN₃O₅
• MW: 425.409708976746
• CID: 6005638
• PubChem ID: 42109457
• Update Time: 2025-10-30

8-(2H-1,3-benzodioxole-5-carbonyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2H-1,3-benzodioxole-5-carbonyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 8-(1,3-benzodioxole-5-carbonyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• AKOS021726074
• 8-(1,3-benzodioxol-5-ylcarbonyl)-3-(4-fluorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• F5047-0165
• 1021126-61-3
• VU0632419-1
• 8-(benzo[d][1,3]dioxole-5-carbonyl)-3-(4-fluorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• NCGC00451545-01

• Inchi： 1S/C22H20FN3O5/c23-16-4-1-14(2-5-16)12-26-20(28)22(24-21(26)29)7-9-25(10-8-22)19(27)15-3-6-17-18(11-15)31-13-30-17/h1-6,11H,7-10,12-13H2,(H,24,29)
• InChI Key： MGISWSXFOHCJLX-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(C3=CC=C4OCOC4=C3)=O)CC2)C(=O)N(CC2=CC=C(F)C=C2)C1=O

Computed Properties

• Exact Mass: 425.13869891g/mol
• Monoisotopic Mass: 425.13869891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.2Ų

Additional information on 8-(2H-1,3-benzodioxole-5-carbonyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione

Research Briefing on 8-(2H-1,3-benzodioxole-5-carbonyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS: 1021126-61-3)

In recent years, the compound 8-(2H-1,3-benzodioxole-5-carbonyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS: 1021126-61-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This spirocyclic derivative has shown promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. The unique structural features of this compound, including the benzodioxole and fluorophenyl moieties, contribute to its high binding affinity and selectivity, making it a valuable candidate for further drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. One key area of investigation is its interaction with specific neurotransmitter receptors, such as the serotonin and dopamine receptors. Preliminary in vitro and in vivo data suggest that 8-(2H-1,3-benzodioxole-5-carbonyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione exhibits potent antagonistic effects, which could be leveraged for the treatment of neuropsychiatric disorders, including anxiety and depression. Additionally, its pharmacokinetic profile, characterized by good oral bioavailability and blood-brain barrier penetration, further supports its potential as a therapeutic agent.

Another notable aspect of this compound is its synthetic accessibility. Recent advancements in organic synthesis have enabled the efficient production of 8-(2H-1,3-benzodioxole-5-carbonyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione with high yield and purity. This has facilitated extensive structure-activity relationship (SAR) studies, which aim to optimize its pharmacological properties. For instance, modifications to the benzodioxole or fluorophenyl groups have been explored to enhance receptor selectivity and reduce off-target effects.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, potential toxicity, and long-term safety need to be thoroughly investigated. Ongoing preclinical studies are addressing these concerns, with a focus on identifying suitable formulations and dosing regimens. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic option.

In conclusion, 8-(2H-1,3-benzodioxole-5-carbonyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione represents a promising candidate for CNS drug development. Its unique chemical structure, combined with its potent biological activity, positions it as a valuable tool for both basic research and clinical applications. Future studies will likely focus on expanding its therapeutic potential and addressing the remaining challenges in its development pathway.